Cas no 34662-31-2 (5-Chloro-2-nitrobenzonitrile)

5-Chloro-2-nitrobenzonitrile structure
5-Chloro-2-nitrobenzonitrile structure
Product Name:5-Chloro-2-nitrobenzonitrile
CAS No:34662-31-2
MF:C7H3ClN2O2
MW:182.563920259476
MDL:MFCD00007286
CID:54286
PubChem ID:24847230
Update Time:2025-11-07

5-Chloro-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-nitrobenzonitrile
    • 2-Nitro-5-chlor-benzonitril
    • 2-Nitro-5-chlorobenzonitrile
    • 3-Chlor-6-nitrobenzonitril
    • 3-Chloro-6-nitrobenzonitrile
    • 5-Chlor-2-nitrobenzonitril
    • 5-chloro-2-nitrobenzenecarbonitrile
    • 5-chloro-2-nitro-benzonitrile
    • Benzonitrile,5-chloro-2-nitro
    • 1-Nitro-2-cyano-4-chlorobenzene
    • NSC 310024
    • Benzonitrile, 5-chloro-2-nitro-
    • HPWJUEZFOUOUEO-UHFFFAOYSA-N
    • NSC310024
    • 5-chloro-2nitrobenzonitrile
    • PARAGOS 440003
    • Benzonitrile,5-chloro-2-nitro-
    • SBB057284
    • AS023
    • 34662-31-2
    • DTXSID80188219
    • AS-49761
    • SY083570
    • NS00029703
    • NSC-310024
    • BP-21211
    • SCHEMBL1028184
    • C2817
    • CS-0101024
    • J-019693
    • AKOS015889511
    • FT-0639208
    • EINECS 252-132-5
    • 5-Chloro-2-nitrobenzonitrile, 97%
    • MFCD00007286
    • N10373
    • DTXCID60110710
    • DB-048669
    • MDL： MFCD00007286
    • Inchi： 1S/C7H3ClN2O2/c8-6-1-2-7(10(11)12)5(3-6)4-9/h1-3H
    • InChI Key： HPWJUEZFOUOUEO-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C#N)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 181.98800
  • Monoisotopic Mass: 181.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • Color/Form: Bright yellow to bright brown needle
  • Density: 1.6133 (rough estimate)
  • Melting Point: 89-91 °C (lit.)
  • Boiling Point: 120°C/20mmHg(lit.)
  • Flash Point: 143.1°C
  • Refractive Index: 1.5557 (estimate)
  • PSA: 69.61000
  • LogP: 2.64308
  • Solubility: Not determined

5-Chloro-2-nitrobenzonitrile Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302 + H312 + H332-H315-H319-H335
  • Warning Statement： P261-P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39
  • Storage Condition：Store in a cool, dry place. Store in tightly closed containers.

5-Chloro-2-nitrobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Chloro-2-nitrobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM160566-100g
5-Chloro-2-nitrobenzonitrile
 34662-31-2 95%
100g
 $587 2021-06-16
Chemenu
CM160566-100g
5-Chloro-2-nitrobenzonitrile
 34662-31-2 95%
100g
 $587 2022-06-11
Apollo Scientific
OR345327-5g
5-Chloro-2-nitrobenzonitrile
 34662-31-2 98+%
5g
 £39.00 2025-02-19
Apollo Scientific
OR345327-25g
5-Chloro-2-nitrobenzonitrile
 34662-31-2 98+%
25g
 £137.00 2025-02-19
abcr
AB463814-1 g
5-Chloro-2-nitrobenzonitrile; .
 34662-31-2
1g
 €83.40 2023-07-18
abcr
AB463814-5 g
5-Chloro-2-nitrobenzonitrile; .
 34662-31-2
5g
 €129.60 2023-07-18
abcr
AB463814-25 g
5-Chloro-2-nitrobenzonitrile; .
 34662-31-2
25g
 €297.90 2023-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C869479-1g
5-Chloro-2-nitrobenzonitrile
 34662-31-2 97%
1g
 ￥300.60 2022-09-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
115614-5G
5-Chloro-2-nitrobenzonitrile
 34662-31-2 97%
5G
 ￥977.76 2022-02-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C2817-5g
5-Chloro-2-nitrobenzonitrile
 34662-31-2 97.0%(GC)
5g
 ￥690.0 2022-06-10

5-Chloro-2-nitrobenzonitrile Related Literature

Related Categories

34662-31-2 (5-Chloro-2-nitrobenzonitrile) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.